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Introduction

Europium-doped Strontium lodide (Srlz:Eu) is an inorganic scintillator crystal that has garnered
significant attention for its potential to advance medical imaging modalities such as Single
Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET).
Its primary advantages lie in its exceptionally high light yield and superior energy resolution,
which surpass those of traditional scintillators like Thallium-doped Sodium lodide (Nal(TI)).[1][2]
[3] These characteristics allow for more precise detection of gamma rays, leading to improved
image quality and potentially lower required doses of radiopharmaceuticals. Furthermore,
Srlz:Eu lacks the intrinsic radioactivity found in other high-performance scintillators like
Lanthanum Bromide (LaBrs:Ce), making it a safer alternative.[2]

This document provides a comprehensive overview of the properties of Srlz:Eu, protocols for its
handling and integration into detector systems, and guidelines for its application in SPECT and
PET imaging.

Scintillator Properties and Performance

The performance of a scintillator is critical to the overall quality of a medical imaging system.
Srl2:Eu exhibits several key properties that make it an excellent candidate for high-resolution
gamma-ray spectroscopy and imaging.
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Quantitative Data Summary

The following table summarizes the key performance metrics of Srlz2:Eu and provides a

comparison with other commonly used scintillator materials.

Srl2:Eu (Europium-

Nal(TI) (Thallium-

LaBrs:Ce (Cerium-

Property doped Strontium doped Sodium doped Lanthanum
lodide) lodide) Bromide)
Light Yield 80,000 - 120,000[2][4]
~38,000 ~60,000[1]
(photons/MeV) [5][6]
Energy Resolution (% < 3% (as low as 2.6%)
6.5% - 7%][6][8] < 3%[3]
@ 662 keV) [41[51[7]
Primary Decay Time
~1.2[9][10] ~0.23[11] ~0.016 - 0.03[1]
(ks)
Density (g/cm?3) 4.55 - 4.6[2][4][12] 3.67[13] 5.08
Effective Atomic
~49[4][5][14] 51 47
Number (Zeff)
Peak Emission (nm) ~435[4][6][10] 415 380
Hygroscopic Yes[4][9] Yes Yes
o ) o Yes (138La, a emitters)
Intrinsic Radioactivity No[2][15] No

[2]

Key Advantages of Srlz:Eu

o Superior Energy Resolution: The outstanding energy resolution of Srlz:Eu allows for better

discrimination between gamma rays of different energies. This is crucial for rejecting

scattered photons, which improves image contrast and quantitative accuracy in SPECT.[13]

o Extremely High Light Output: The high photon yield contributes directly to the excellent

energy resolution and allows for more precise signal measurements.[5][13]

o Excellent Light Yield Proportionality: Srl2:Eu demonstrates a highly linear response over a

wide range of gamma-ray energies, which is essential for accurate energy spectroscopy.[6]
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[7]

o Absence of Intrinsic Background: Unlike LaBrs:Ce, Srlz:Eu has no natural radioactive
isotopes, resulting in a lower background signal and improved detection limits for low-activity
sources.[2][15]

The primary trade-off for these benefits is a relatively slow decay time, which can limit its use in
applications requiring very high count rates. However, for many SPECT applications, this is not
a significant constraint.[16]

Experimental Protocols

Proper handling and integration of Srlz:Eu crystals are paramount to achieving optimal detector
performance due to their hygroscopic nature.

Protocol 1: Handling and Storage of Hygroscopic
Srl2:Eu Crystals

Objective: To prevent hydration and degradation of the Srlz:Eu scintillator crystal.

Materials:

Nitrogen-purged glovebox or a dry box with low humidity (<1%).

Srlz:Eu crystal.

Hermetically sealed container for storage.

Lint-free gloves and wipes.
Procedure:

o Acclimatization: If the crystal packaging is moved between environments with a temperature
difference greater than 5°C, allow the package to equilibrate to room temperature for several
hours before opening. This prevents thermal shock, which can fracture the crystal.[14]

o Unpacking: Perform all handling of the bare crystal inside a glovebox or dry box.
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o Handling: Always wear lint-free gloves when handling the crystal to avoid contamination from
skin oils and moisture.

« Inspection: Visually inspect the crystal for any signs of mechanical damage or surface
degradation (e.g., yellowing, which can indicate hydration).

o Storage: Store the crystal in a hermetically sealed container within a dry, dark environment. If
not in a sealed container, the crystal must be kept in a desiccator or a controlled low-
humidity environment.

Protocol 2: Detector Assembly - Coupling Srlz:Eu to a
Photodetector

Objective: To optically couple the Srlz:Eu crystal to a photodetector (e.g., Photomultiplier Tube -
PMT) and encase it in a hermetically sealed housing.

Materials:

Srlz2:Eu crystal.
o Photodetector (PMT, APD, or SiPM).

o Optical coupling grease (e.g., silicone-based, with a refractive index matched to the crystal
and detector window).

» Reflective material (e.g., Teflon tape).

» Hermetically sealable canister (e.g., aluminum with a quartz or BK7 glass optical window).[9]
[17]

o Epoxy or other sealant for hermetic sealing.
e Assembly to be performed in a low-humidity environment.
Procedure:

o Surface Preparation: Ensure the crystal surface and the photodetector window are clean and
free of dust or residue.
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Applying Optical Coupling: Apply a thin, uniform layer of optical coupling grease to the face
of the photodetector. Avoid introducing air bubbles.

Crystal Placement: Gently place the Srlz:Eu crystal onto the greased surface of the
photodetector, applying light pressure to ensure a good optical bond and to squeeze out any
excess grease or trapped air.

Reflector Wrapping: Wrap the sides of the crystal with several layers of reflective material,
such as Teflon tape. This maximizes the light collected by the photodetector.[9]

Housing Assembly: Carefully place the crystal-photodetector assembly into the hermetically
sealed canister. Ensure the crystal is optically coupled to the canister's window if that is part
of the design.

Hermetic Sealing: Seal the canister according to the manufacturer's instructions, typically
using an epoxy or O-ring assembly. This step is critical to protect the hygroscopic crystal
from moisture.[9][14]

Curing and Testing: Allow the sealant to cure completely. Test the assembly for light leaks by
operating it in pulse mode and observing the signal on an oscilloscope while turning room
lights on and off.[14]
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Protocol 3: Basic SPECT Imaging with a Phantom

Objective: To acquire and reconstruct a SPECT image using a Srlz:Eu-based gamma camera
to evaluate system performance.
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Materials:

SPECT system equipped with an Srlz:Eu detector.

Jaszczak or similar SPECT performance phantom.[4]

Radiopharmaceutical (e.g., °°™Tc-pertechnetate).

Image reconstruction software.
Procedure:

o Phantom Preparation: Fill the SPECT phantom with a uniform solution of the
radiopharmaceutical (e.g., °°™Tc) as per the phantom's manual. Ensure thorough mixing to
achieve uniform activity.

o System Calibration:

o Energy Peaking: Perform daily energy peaking to ensure the 20% energy window is
centered on the 140 keV photopeak of °™Tc.[4]

o Uniformity Check: Acquire a high-count (5-15 million counts) flood image to verify detector

uniformity.[4]

o Center of Rotation (COR): Perform a COR calibration monthly or as per manufacturer
specifications to ensure accurate image reconstruction.[4]

e Image Acquisition:
o Place the phantom at the center of the field of view (FOV).
o Set the acquisition parameters:
» Matrix Size: 128x128.
» Rotation: 360 degrees.

= Projections: 120 views.
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» Counts: Acquire a total of at least 20-30 million counts over all projections for good
statistics.

e Image Reconstruction:

o Use an iterative reconstruction algorithm such as Ordered Subsets Expectation
Maximization (OSEM), which is standard for modern SPECT.[5][16]

o Apply corrections for attenuation, scatter, and the detector's point spread function
(resolution recovery).[16] These corrections are crucial for quantitative accuracy.

e Image Analysis:

o Visually inspect the reconstructed images for uniformity, artifacts, and the ability to resolve
the phantom's features (rods and spheres).

o Quantitatively assess image quality metrics such as spatial resolution, contrast, and
signal-to-noise ratio.
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Signal Processing Considerations

The relatively long decay time of Srlz:Eu requires specific considerations in the signal
processing chain to achieve the best possible energy resolution.
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Protocol 4: Optimizing Sighal Processing Parameters

Objective: To determine the optimal shaping time for a spectroscopy amplifier to maximize the

energy resolution of a Srlz:Eu detector.
Materials:

» Srl2:Eu detector assembly.
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» High-voltage power supply.

o Preamplifier.

e Spectroscopy (shaping) amplifier with adjustable shaping times.
o Multichannel Analyzer (MCA) or digital signal processor.

e Gamma source (e.g., ¥3’Cs).

Procedure:

o System Setup: Connect the components as shown in the signal processing chain diagram.
Power on the system and allow it to stabilize.

e Set Initial Parameters:

o Set the amplifier gain so the 662 keV photopeak from the 13’Cs source is in the upper third
of the MCA spectrum.

o Start with a shaping time appropriate for the scintillator's decay time. For Srl2:Eu (~1.2 ps
decay), a starting shaping time of 4-8 us is recommended.[10]

e Acquire Spectra:

o For a given shaping time, acquire a spectrum long enough to obtain a well-defined 662
keV photopeak (e.g., >10,000 counts in the peak).

o Record the Full Width at Half Maximum (FWHM) of the photopeak and its centroid
position.

e Vary Shaping Time:
o Increment the shaping time (e.g., in steps of 1-2 ps).
o Repeat step 3 for each shaping time setting.

o Data Analysis:

© 2025 BenchChem. All rights reserved. 11/14 Tech Support


https://www.researchgate.net/publication/290598848_A_phantom_for_determination_of_calibration_coefficients_and_minimum_detectable_activities_using_a_dual-head_gammacamera_for_internal_contamination_monitoring_following_radiation_emergency_situations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Calculate the energy resolution for each spectrum using the formula: Resolution (%) =
(FWHM / Centroid) * 100.

o Plot the energy resolution (%) as a function of the shaping time.

o The optimal shaping time is the value that yields the lowest energy resolution (the
minimum point on the curve). This setting represents the best compromise between
collecting the full scintillation light signal and minimizing electronic noise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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